Cas no 941894-67-3 (N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941894-67-3
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 5442650
• PubChem ID: 16811863
• Update Time: 2025-06-13

N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylphenyl)-4-oxo-N-(phenylmethyl)pyrazolo[1,5-a]pyrazine-5(4H)-acetamide
• AKOS004990416
• STL094957
• N-benzyl-2-(4-oxo-2-(p-tolyl)pyrazolo[1,5-a]pyrazin-5(4H)-yl)acetamide
• 941894-67-3
• N-benzyl-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• F3222-0843
• N-benzyl-2-[2-(4-methylphenyl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetamide
• N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H20N4O2/c1-16-7-9-18(10-8-16)19-13-20-22(28)25(11-12-26(20)24-19)15-21(27)23-14-17-5-3-2-4-6-17/h2-13H,14-15H2,1H3,(H,23,27)
• InChI Key： NYGKJPOEZKPTOA-UHFFFAOYSA-N
• SMILES： O=C1C2=CC(C3C=CC(C)=CC=3)=NN2C=CN1CC(NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.5±50.0 °C(Predicted)
• pka: 14.88±0.46(Predicted)

Additional information on N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-67-3): A Comprehensive Overview

N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide (CAS No. 941894-67-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolopyrazines and is characterized by its unique structural features, which include a benzyl group, a methylphenyl moiety, and a pyrazolopyrazine core. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the areas of cancer treatment and neurodegenerative diseases.

The pyrazolopyrazine core of N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide is a key feature that contributes to its biological activity. Pyrazolopyrazines are known for their ability to interact with various biological targets, including enzymes and receptors. Recent studies have shown that this class of compounds can exhibit potent anti-inflammatory and antiproliferative effects, making them valuable candidates for drug development.

The benzyl group in the compound's structure plays a crucial role in modulating its pharmacological properties. Benzyl groups are often used in medicinal chemistry to enhance the lipophilicity and bioavailability of compounds. In the case of N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide, the benzyl group likely contributes to its ability to cross cell membranes and reach its target sites more effectively. This property is particularly important for drugs that need to penetrate specific tissues or organs.

The methylphenyl moiety in the compound's structure is another key feature that influences its biological activity. Methylphenyl groups are known to enhance the binding affinity of compounds to specific receptors or enzymes. In the context of N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide, this moiety may play a role in enhancing its selectivity and potency against specific targets. This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of the compound.

The oxo group in the pyrazolopyrazine core is another important structural element that contributes to the compound's reactivity and stability. Oxime groups are known for their ability to form stable complexes with metal ions, which can be useful in various catalytic processes and drug delivery systems. In N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide, the oxo group may play a role in stabilizing the compound's structure and enhancing its biological activity.

Recent research has focused on exploring the potential therapeutic applications of N-benzyl-2-2-(4-methylphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-y-lacetamide. Studies have shown that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve inhibition of key signaling pathways involved in cell proliferation and survival. Additionally, preliminary studies have suggested that N-benzyl-2-2-(4-methylphenyl)-4-o-xo-4H,5H-pyrazolo[1,5-a]pyrazin--5-y-lacetamide may have neuroprotective properties, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Despite its promising therapeutic potential, further research is needed to fully understand the pharmacokinetic and pharmacodynamic properties of N-benzyl--2--(4--methylpheny-l)--4--oxo--4H,-5H--pyra-zolo[1,-5-a]-pyra-zin--5-y-laceta-mide. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects. These trials will provide valuable insights into the compound's therapeutic potential and help guide its development as a viable drug candidate.

In conclusion, N-benz-y-l--2--(4--methy-lphe-ny-l)--4--oxo--4H,-5H--pyra-zolo[1,-5-a]-pyra-zin--5-y-laceta-mide (CAS No. 941894--67--3) is a promising compound with a unique structure that offers significant potential for therapeutic applications. Its combination of a benz-y-l group, methy-lphe-ny-l moiety, oxo group, and pyra-zolo[1,-5-a]-pyra-zine core makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.